3-((1-(2,3-dihydrobenzo[b][1,4]dioxine-5-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl]-4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C23H23FN4O4/c24-17-5-1-2-6-18(17)28-20(25-26-23(28)30)14-15-8-10-27(11-9-15)22(29)16-4-3-7-19-21(16)32-13-12-31-19/h1-7,15H,8-14H2,(H,26,30)
• InChI Key: DCQKMIYGMQWKNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CC=C3F)C(=O)C4=C5C(=CC=C4)OCCO5
• Molecular Formula: C23H23FN4O4
• Molecular Weight: 438.5 g/mol

Description

3-((1-(2,3-dihydrobenzo[b][1,4]dioxine-5-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H23FN4O4 and its molecular weight is 438.459. The purity is usually 95%.
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Scientific Research Applications

Caspase-3 Inhibitors

• Research indicates that certain 1,2,3-triazoles, structurally similar to the compound , have been synthesized and evaluated as inhibitors against caspase-3, a crucial enzyme involved in apoptosis. These compounds showed potent inhibitory activities, suggesting their potential use in developing treatments for diseases where controlling apoptosis is crucial (Jiang & Hansen, 2011).

5-HT2 Antagonist Activity

• A series of bicyclic 1,2,4-triazol-3(2H)-one derivatives were prepared and tested for their 5-HT2 and alpha 1 receptor antagonist activity. This research may have implications for developing new therapies for disorders related to these receptors (Watanabe et al., 1992).

Antifungal Agents

• Novel 1,2,4-oxadiazoles with a triazole and piperidine ring structure, similar to the target compound, have shown significant antifungal activities. This suggests their potential application in antifungal drug development (Sangshetti & Shinde, 2011).

Antimicrobial Activities

• Some 1,2,4-triazole derivatives have been synthesized and screened for antimicrobial activities. These compounds have shown promising results against various microorganisms, indicating their potential in creating new antimicrobial agents (Bektaş et al., 2007).

Molecular Docking Studies

• Molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole, structurally related to the compound , have been conducted. These studies help understand the anti-cancer properties of such compounds and their potential use in cancer therapy (Karayel, 2021).

B-Raf Kinase Inhibitors

• Novel compounds containing 2,3-dihydrobenzo[b][1,4]dioxin were synthesized and evaluated for their B-Raf inhibitory and anti-proliferation activities. This research may contribute to developing treatments for cancers involving B-Raf mutations (Yang et al., 2012).